Cas no 1804838-12-7 (Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804838-12-7
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4815106
• Update Time: 2025-05-26

Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-10(18)3-6-7(5-12)16-9(17)4-8(6)20-11(13,14)15/h4H,2-3,5H2,1H3,(H,16,17)
• InChI Key： WGLOHWZWUCEKJQ-UHFFFAOYSA-N
• SMILES： FCC1=C(C(=CC(N1)=O)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 468
• XLogP3: 1
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-(Fluoromethyl)-6-Hydroxy-4-(Trifluoromethoxy)Pyridine-3-Acetate: A Comprehensive Overview

Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate is a complex organic compound with the CAS number 1804838-12-7. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring substituted with a fluoromethyl group at position 2, a hydroxyl group at position 6, and a trifluoromethoxy group at position 4. Additionally, the acetate ester group is attached at position 3 of the pyridine ring.

The synthesis of Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Researchers have employed various strategies, including nucleophilic aromatic substitution and Friedel-Crafts acylation, to assemble this compound. The use of transition metal catalysts has further streamlined the process, making it more scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Pyridine derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. In vitro studies have demonstrated that Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. These findings suggest that the compound could serve as a lead molecule for the development of anti-cancer therapies.

Moreover, the presence of fluorinated substituents in this compound enhances its stability and bioavailability. Fluorine atoms are known to improve drug-like properties by increasing lipophilicity and reducing metabolic degradation. This makes Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate an attractive candidate for drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown potential in agrochemical research. Pyridine derivatives are often explored for their pesticidal properties due to their ability to disrupt insect nervous systems. Recent studies have indicated that Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate exhibits moderate insecticidal activity against agricultural pests. This opens up avenues for its use in developing eco-friendly pesticides that minimize environmental impact.

The unique combination of functional groups in this compound also makes it an interesting candidate for materials science applications. For instance, the hydroxyl and trifluoromethoxy groups can participate in hydrogen bonding and other non-covalent interactions, which are crucial for designing advanced materials such as polymers and supramolecular assemblies. Researchers are actively investigating its potential as a building block for constructing functional materials with tailored properties.

From a structural perspective, Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate exhibits a high degree of stereochemical complexity due to the presence of multiple substituents on the pyridine ring. This complexity poses challenges in terms of stereocontrol during synthesis but also offers opportunities for exploring enantioselective reactions. Recent breakthroughs in asymmetric catalysis have provided new tools for controlling stereochemistry in such systems.

In conclusion, Ethyl 2-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-3-acetate is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthetic chemistry and biological research, positions it as a valuable asset for future innovations in drug discovery, agrochemistry, and materials science.